Cas no 54384-18-8 (PHENYLSULFINYL)(PHENYLSULFONYL)METHANE)

• Product Name: PHENYLSULFINYL)(PHENYLSULFONYL)METHANE
• CAS No: 54384-18-8
• MF: C₁₃H₁₂O₃S₂
• MW: 280.362581253052
• CID: 940970
• PubChem ID: 10468883
• Update Time: 2025-04-19

PHENYLSULFINYL)(PHENYLSULFONYL)METHANE Chemical and Physical Properties

Names and Identifiers

• PHENYLSULFINYL)(PHENYLSULFONYL)METHANE
• benzenesulfonylmethylsulfinylbenzene
• {[(Phenylsulfinyl)methyl]sulfonyl}benzene
• benzene, [[(phenylsulfinyl)methyl]sulfonyl]-
• Phenyl (phenylsulfinyl)methyl sulfone
• 54384-18-8
• DTXSID90440471

• Inchi： 1S/C13H12O3S2/c14-17(12-7-3-1-4-8-12)11-18(15,16)13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： KISTYUIEVUSGOU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CS(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 280.02286
• Monoisotopic Mass: 280.02278659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 51.21